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Compound of Interest

Compound Name: L-Glutamine-13C5,15N2

Cat. No.: B3326793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of L-

Glutamine-¹³C₅,¹⁵N₂, a stable isotope-labeled compound crucial for metabolic research. This

document details the product specifications from various suppliers, outlines a comprehensive

experimental protocol for its use in metabolic flux analysis, and visualizes key metabolic

pathways involving glutamine.

Commercial Availability and Specifications
L-Glutamine-¹³C₅,¹⁵N₂ is a non-essential amino acid where all five carbon atoms are replaced

with the stable isotope ¹³C, and both nitrogen atoms are replaced with the stable isotope ¹⁵N.

This labeling makes it an invaluable tracer for studying a wide range of metabolic processes

without the concerns of radioactivity. Several chemical suppliers offer this compound with high

isotopic and chemical purity, making it suitable for sensitive analytical techniques such as mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Below is a summary of the typical product specifications available from leading commercial

suppliers.
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Supplier

Catalog
Number
(Example
)

Isotopic
Purity

Chemical
Purity

Formula
Molecular
Weight (
g/mol )

CAS
Number

Sigma-

Aldrich
607983

98 atom %

¹³C, 98

atom %

¹⁵N

≥95% (CP)

H₂¹⁵N¹³CO(

¹³CH₂)₂¹³C

H(¹⁵NH₂)¹³

CO₂H

153.09
285978-14-

5

Cambridge

Isotope

Laboratorie

s, Inc.

CNLM-

1275-H

99% ¹³C,

99% ¹⁵N
≥98%

H₂NCO(C

H₂)₂CH(*N

H₂)COOH

153.10
285978-14-

5

DC

Chemicals
DC48460

Not

specified

Not

specified

¹³C₅H₁₀¹⁵N

₂O₃
153.09

285978-14-

5

MedchemE

xpress

HY-

N0390S6

Not

specified
98.0%

Not

specified
153.09

285978-14-

5

Cenmed

Enterprises

C007B-

364546

Not

specified
≥98.0%

[13C]5H10[

15N]2O3
153.09

285978-14-

5

CortecNet
CCN1000P

01

Not

specified
98%

Not

specified

Not

specified

Not

specified

Physical and Chemical Properties
Property Value

Appearance Solid/Powder

Melting Point 185 °C (decomposes)[1]

Optical Activity [α]25/D +33.0°, c = 2 in 5 M HCl[1]

Storage
Room temperature or -20°C for long-term

storage[2]
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Experimental Protocol: ¹³C, ¹⁵N-Glutamine Tracer
Analysis in Cultured Cells
This protocol outlines a typical workflow for a stable isotope tracer experiment using L-

Glutamine-¹³C₅,¹⁵N₂ to investigate glutamine metabolism in a cell culture model.

Experimental Workflow Diagram
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Experimental workflow for tracer analysis.
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Detailed Methodologies
1. Cell Seeding and Culture:

Seed cells in appropriate culture vessels (e.g., 6-well plates or 10 cm dishes) at a density

that will ensure they are in the exponential growth phase at the time of the experiment.

Culture cells in standard growth medium until they reach the desired confluency (typically 70-

80%).

2. Preparation of Isotope-Labeled Medium:

Prepare a custom growth medium that is deficient in glutamine.

Reconstitute the L-Glutamine-¹³C₅,¹⁵N₂ to the desired final concentration (e.g., 2 mM) in the

glutamine-free medium.

Ensure all other medium components (e.g., glucose, serum, antibiotics) are consistent with

the standard growth medium.

3. Media Exchange:

Aspirate the standard growth medium from the cultured cells.

Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS) to remove any

residual unlabeled glutamine.

Add the pre-warmed isotope-labeled medium to the cells.

4. Time-Course Incubation:

Incubate the cells in the isotope-labeled medium for a predetermined time course (e.g., 0, 1,

4, 8, 24 hours) to monitor the incorporation of the stable isotopes into downstream

metabolites. The optimal time points will depend on the specific metabolic pathways and cell

type being investigated.

5. Cell Harvesting:
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At each time point, rapidly aspirate the labeled medium.

Immediately wash the cells with ice-cold PBS to quench metabolic activity.

For adherent cells, scrape them into a pre-chilled tube. For suspension cells, pellet them by

centrifugation at a low speed.

6. Metabolite Extraction:

Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cell pellet or plate.

Vortex or scrape thoroughly to ensure complete lysis and extraction.

Centrifuge at high speed to pellet cellular debris.

Collect the supernatant containing the extracted metabolites.

7. LC-MS/MS Analysis:

Analyze the metabolite extracts using a liquid chromatography-tandem mass spectrometry

(LC-MS/MS) system.

Develop a targeted method to detect and quantify the mass isotopologues of glutamine and

its downstream metabolites (e.g., glutamate, α-ketoglutarate, other amino acids, and TCA

cycle intermediates).

8. Data Analysis and Interpretation:

Process the raw LC-MS/MS data to determine the fractional enrichment of ¹³C and ¹⁵N in

each metabolite at each time point.

Use this data to calculate metabolic flux rates and elucidate the contributions of glutamine to

various metabolic pathways.

Key Signaling Pathways in Glutamine Metabolism
Glutamine plays a central role in cellular metabolism, contributing to energy production,

biosynthesis, and redox balance. The following diagrams illustrate the primary metabolic fates
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of glutamine.
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Overview of the glutaminolysis pathway.

Glutamine is transported into the cell and subsequently into the mitochondria. In the

mitochondrial matrix, glutaminase (GLS) converts glutamine to glutamate. Glutamate is then

converted to the tricarboxylic acid (TCA) cycle intermediate α-ketoglutarate by either glutamate

dehydrogenase (GDH) or a transaminase (TA).

Anaplerotic and Biosynthetic Roles of Glutamine
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Anaplerotic and biosynthetic fates of glutamine.

Glutamine-derived α-ketoglutarate replenishes the TCA cycle, a process known as anaplerosis.

In the cytosol, the amide nitrogen of glutamine is a key donor for nucleotide biosynthesis. The

carbon skeleton of glutamine, via glutamate, contributes to the synthesis of other non-essential

amino acids and the antioxidant glutathione.

This technical guide provides a foundational understanding of the commercial landscape and

practical application of L-Glutamine-¹³C₅,¹⁵N₂ for researchers in the life sciences. The provided
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data and protocols serve as a starting point for designing and executing robust metabolic tracer

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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